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Compound of Interest

Compound Name: DS45500853

Cat. No.: B12420038 Get Quote

Essential Safety and Handling Guide for
DS45500853
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of DS45500853, an

estrogen-related receptor α (ERRα) agonist. The following protocols and data are designed to

ensure the safe handling, use, and disposal of this compound in a laboratory setting,

supporting research into metabolic disorders such as type 2 diabetes mellitus.

Chemical and Physical Properties
A summary of the known physical and chemical properties of DS45500853 is provided below.

This information is essential for safe storage and handling.
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Property Value

Chemical Name DS45500853

CAS Number 2735803-28-6

Molecular Formula C₁₈H₂₀O₃

Molecular Weight 284.35 g/mol

Appearance Solid

Color Light yellow to yellow

Storage
Powder: -20°C for 3 years. In DMSO: -80°C for

6 months, -20°C for 1 month.[1]

Personal Protective Equipment (PPE) and Handling
Adherence to proper PPE protocols is mandatory to ensure personnel safety when handling

DS45500853. The following table outlines the recommended PPE. A nearby and accessible

safety shower and eyewash station are required.[2]

Protection Type Recommended Equipment

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area or under a fume

hood.

Handling Workflow:

The following diagram illustrates the standard workflow for handling DS45500853 in a

laboratory setting.
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Standard Laboratory Workflow for DS45500853

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Incident First Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Skin Contact
Wash off with soap and plenty of water. Seek

medical attention if irritation persists.

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Use appropriate personal protective equipment.

Vacuum or sweep up dry material and place in a

suitable container for disposal.[3]

Disposal Plan
All waste materials containing DS45500853 must be handled and disposed of in accordance

with federal, state, and local regulations.

Disposal Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12420038?utm_src=pdf-body-img
https://www.benchchem.com/product/b12420038?utm_src=pdf-body
https://www.axonmedchem.com/files/3118/3118-MSDS-B1.pdf
https://www.benchchem.com/product/b12420038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused Compound

Waste Collection

Contaminated Labware

Licensed Disposal Vendor
Dispose via

Click to download full resolution via product page

Disposal Path for DS45500853 Waste

Experimental Protocol Example: In Vivo Study with
an ERRα Agonist
The following is a representative experimental protocol for an in vivo study using a synthetic

ERRα agonist, SLU-PP-332, which has a similar mechanism of action to DS45500853. This

protocol is for informational purposes and should be adapted based on specific research

needs.

Objective: To assess the effect of an ERRα agonist on exercise capacity in mice.

Materials:

ERRα agonist (e.g., SLU-PP-332)

Vehicle solution (e.g., 10% Tween, 10% DMSO, 80% PBS)[4][5]

12-week-old male C57BL6/J mice[4][5]

Treadmill for mice

Procedure:

Acclimation: Acclimate mice to the treadmill for 10 minutes per day at a speed of 2 meters

per minute for several days prior to the experiment.[4][5]

Dosing: Administer the ERRα agonist (e.g., 50 mg/kg via intraperitoneal injection) or vehicle

control to the mice daily for 6 days.[4][5]
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Exercise Test: One hour after the final dose on day 6, place the mice on the treadmill and run

them to exhaustion.[4][5]

Data Collection: Record the time to exhaustion for each mouse.

Analysis: Compare the exercise endurance between the agonist-treated group and the

vehicle control group.

In Vitro Transcriptional Activity Assay: DS45500853 has been shown to activate the

transcriptional activity of full-length ERRα in MG63 cells with an EC₅₀ of 5.4 μM.[1] An in vitro

experiment could involve treating MG63 cells with varying concentrations of DS45500853 (e.g.,

from 0.002 to 12.5 μg/mL) for 18 hours and then measuring the resulting transcriptional activity.

[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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